5-[(3-{[(2-ethoxyphenyl)amino]carbonyl}-4,5,6,7-tetrahydro-1-benzothien-2-yl)amino]-5-oxopentanoic acid

• IUPAC Name: 5-[[3-[(2-ethoxyphenyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C22H26N2O5S/c1-2-29-16-10-5-4-9-15(16)23-21(28)20-14-8-3-6-11-17(14)30-22(20)24-18(25)12-7-13-19(26)27/h4-5,9-10H,2-3,6-8,11-13H2,1H3,(H,23,28)(H,24,25)(H,26,27)
• InChI Key: QFTYBAUSDMADIN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(SC3=C2CCCC3)NC(=O)CCCC(=O)O
• Molecular Formula: C22H26N2O5S
• Molecular Weight: 430.5 g/mol

Description

5-[(3-{[(2-ethoxyphenyl)amino]carbonyl}-4,5,6,7-tetrahydro-1-benzothien-2-yl)amino]-5-oxopentanoic acid is a useful research compound. Its molecular formula is C22H26N2O5S and its molecular weight is 430.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 430.15624311 g/mol and the complexity rating of the compound is 616. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Characterization

The chemical synthesis and structural elucidation of compounds related to 5-[(3-{[(2-ethoxyphenyl)amino]carbonyl}-4,5,6,7-tetrahydro-1-benzothien-2-yl)amino]-5-oxopentanoic acid have been a focus of research. Studies have explored the preparation, properties, and potential applications of such compounds. For instance, the synthesis of L-forms of certain amino acids, which are constituent in toxins, through a process involving hydrolysis and decarboxylation, provides insight into the synthetic pathways that could be relevant for related compounds (Shimohigashi, Lee, & Izumiya, 1976). Moreover, the development of chromogenic and fluorescent probes for biological applications, utilizing specific structural motifs similar to those found in this compound, underscores the relevance of such compounds in scientific research (Diana, Caruso, Tuzi, & Panunzi, 2020).

Biochemical and Pharmaceutical Applications

Research into the biochemical and pharmaceutical applications of compounds structurally related to this compound has revealed potential therapeutic benefits. For example, sulfur-containing compounds isolated from pineapple fruits have demonstrated inhibitory activities against tyrosinase, suggesting potential applications in anti-browning and cosmetic skin whitening agents (Zheng et al., 2010). Additionally, the synthesis and antimicrobial activities of novel 1,2,4-triazole derivatives offer insights into the design of new antimicrobial agents, highlighting the utility of these compounds in addressing drug resistance issues (Bektaş et al., 2010).

Chemical Probes and Sensing

The development of chemical probes for biological sensing is another area of research application. For instance, studies on highly water-soluble fluorescent and colorimetric pH probes, which can reversibly indicate pH changes in biological systems, underline the potential of structurally related compounds in real-time biological and chemical sensing applications (Diana et al., 2020).